Cas no 17454-42-1 (cyclohexano-12-crown-4, mixture of cis andtrans)

cyclohexano-12-crown-4, mixture of cis andtrans structure
17454-42-1 structure
Product Name:cyclohexano-12-crown-4, mixture of cis andtrans
CAS No:17454-42-1
MF:C12H22O4
MW:230.300684452057
CID:906153
PubChem ID:2724841
Update Time:2025-04-19

cyclohexano-12-crown-4, mixture of cis andtrans Chemical and Physical Properties

Names and Identifiers

    • cyclohexano-12-crown-4, mixture of cis andtrans
    • Cyclohexano-12-crown-4
    • CYCLOHEXANO-12-CROWN-4,MIXTURE OF CIS AND TRANS,93
    • CYCLOHEXANO-12-CROWN-4 (CIS TRANS)
    • cyclohexano-12-crown-493%mixtureofcisandtrans
    • Cyclohexano-12-crown-4, mixture of cis and trans
    • CYCLOHEXANO-12-CROWN-4, MIXTURE OF CIS AND TRANS, 93
    • 2,5,8,11-tetraoxabicyclo[10.4.0]hexadecane
    • Cyclohexano-12-crown-4,mixture of cis andtrans
    • 17454-42-1
    • SCHEMBL14156075
    • Inchi: 1S/C12H22O4/c1-2-4-12-11(3-1)15-9-7-13-5-6-14-8-10-16-12/h11-12H,1-10H2
    • InChI Key: ILCAEFFUYHJPAL-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCOC2CCCCC12

Computed Properties

  • Exact Mass: 230.15200
  • Monoisotopic Mass: 230.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 36.9

Experimental Properties

  • Color/Form: Not available
  • Density: 1.0911 (rough estimate)
  • Boiling Point: 105-107°C/0.2mmHg
  • Refractive Index: 1.4815 (estimate)
  • PSA: 36.92000
  • LogP: 1.37760
  • Solubility: Not available
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